Cas no 570424-05-4 (5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole)

• Product Name: 5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole
• CAS No: 570424-05-4
• MF: C₅H₉N₅
• MW: 139.158459424973
• CID: 1600844
• PubChem ID: 22181536
• Update Time: 2025-11-02

5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(pyrrolidin-3-yl)-2h-tetrazole
• LogP
• 2H-Tetrazole, 5-(3-pyrrolidinyl)-
• 5-(3-Pyrrolidinyl)-1H-tetrazole
• 5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole
• 5-(3-Pyrrolidinyl)-2H-tetrazole
• MFCD17926201
• (R)-5-(3-Pyrrolidinyl)-2H-tetrazole
• SY356978
• SCHEMBL2390895
• AKOS006371703
• P11742
• VXA42405
• SB11992
• MFCD14584724
• (r/s)-5-(pyrrolidin-3-yl)-1h-tetrazole
• VYQMPDFYNWSLGY-UHFFFAOYSA-N
• 5-pyrrolidin-3-yl-2H-tetrazole
• SB45058
• CS-0054068
• 570424-05-4

• Inchi： 1S/C5H9N5/c1-2-6-3-4(1)5-7-9-10-8-5/h4,6H,1-3H2,(H,7,8,9,10)
• InChI Key： VYQMPDFYNWSLGY-UHFFFAOYSA-N
• SMILES： N1CCC(C2N=NNN=2)C1

Computed Properties

• Exact Mass: 139.08600
• Monoisotopic Mass: 139.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.301
• Boiling Point: 335 ºC
• Flash Point: 157 ºC
• Refractive Index: 1.567
• PSA: 66.49000
• LogP: -0.39460

Additional information on 5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole

5-(Pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole (CAS No. 570424-05-4): A Versatile Heterocyclic Compound with Emerging Applications

5-(Pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole (CAS No. 570424-05-4) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical research and material science. This pyrrolidine-tetrazole hybrid combines the structural features of two important pharmacophores, making it a valuable building block for drug discovery and other advanced applications. The compound's molecular formula is C₅H₉N₅, with a molecular weight of 139.16 g/mol.

The growing interest in 5-(pyrrolidin-3-yl)-1,2,3,4-tetrazole derivatives stems from their remarkable biological activities and chemical properties. Researchers have identified this scaffold as particularly promising for developing novel central nervous system (CNS) therapeutics, given the pyrrolidine moiety's ability to enhance blood-brain barrier penetration. The tetrazole ring, known for its metabolic stability and hydrogen bonding capacity, contributes to improved pharmacokinetic profiles of drug candidates containing this structural motif.

Recent studies highlight the potential of 570424-05-4 containing compounds in addressing several medical challenges. In neuroscience applications, derivatives of this compound have shown promise as GABA receptor modulators, potentially offering new approaches for treating anxiety disorders and epilepsy. The pharmaceutical industry is particularly interested in how pyrrolidinyl tetrazole scaffolds can be optimized to create more selective and safer neuroactive drugs with fewer side effects.

The synthesis of 5-(pyrrolidin-3-yl)-2H-tetrazole typically involves [1,3-dipolar] cycloaddition reactions between azides and nitriles, followed by appropriate functional group transformations. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to access this valuable intermediate. These advancements are crucial as the demand for high-purity 570424-05-4 increases in both academic and industrial settings.

Beyond pharmaceutical applications, pyrrolidine-tetrazole hybrids are finding uses in materials science. Their unique electronic properties make them interesting candidates for developing novel organic electronic materials and coordination polymers. The compound's ability to form stable complexes with various metal ions has opened new possibilities in catalysis and sensor development, particularly in environmental monitoring applications.

The commercial availability of CAS 570424-05-4 has improved significantly in recent years, with several specialty chemical suppliers offering this compound in research quantities. Current market trends indicate growing demand for custom derivatives and analogs of 5-(pyrrolidin-3-yl)tetrazole, particularly those with specific functional group modifications for targeted applications. Analytical methods for quality control typically employ HPLC and LC-MS techniques to ensure compound purity and identity.

From a drug discovery perspective, the pyrrolidin-3-yl tetrazole scaffold offers several advantages. The combination of nitrogen-rich heterocycles provides multiple sites for molecular interactions, while the overall structure maintains favorable physicochemical properties for drug development. Medicinal chemists are particularly interested in how 570424-05-4 based compounds can be optimized to improve bioavailability and target selectivity in next-generation therapeutics.

Recent patent literature reveals increasing activity around 5-(pyrrolidin-3-yl)-1,2,3,4-tetrazole derivatives, particularly in areas of neurology and metabolic disorders. This intellectual property landscape suggests that pharmaceutical companies recognize the significant potential of this chemical scaffold. The compound's versatility allows for structural modifications that can fine-tune biological activity while maintaining desirable drug-like properties.

Quality control and characterization of CAS No. 570424-05-4 require comprehensive analytical techniques. Standard characterization includes ¹H and ¹³C NMR spectroscopy, mass spectrometry, and elemental analysis. For pharmaceutical applications, additional specifications regarding residual solvents and heavy metal content may be required. The development of robust analytical methods has been crucial for ensuring the reliable supply of this important building block.

The future outlook for 5-(pyrrolidin-3-yl)-2H-1,2,3,4-tetrazole appears promising, with research expanding into new application areas. Emerging studies suggest potential uses in agrochemicals and as intermediates for advanced materials. As synthetic methodologies continue to improve and the understanding of structure-activity relationships deepens, we can expect to see more innovative applications of this versatile heterocyclic compound in both life sciences and materials chemistry.

Environmental and safety considerations for handling 570424-05-4 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended when working with this material. Storage typically requires protection from moisture and light to maintain stability, with many suppliers recommending desiccated conditions at room temperature.

Academic and industrial researchers continue to explore the fundamental chemistry of pyrrolidinyl tetrazole compounds, with recent work focusing on their conformational behavior and supramolecular interactions. These studies provide valuable insights that guide the design of more effective derivatives. The compound's ability to participate in diverse non-covalent interactions makes it particularly interesting for crystal engineering and molecular recognition applications.

Supply chain dynamics for 5-(pyrrolidin-3-yl)-2H-tetrazole reflect the growing importance of this chemical scaffold. While initially available primarily through custom synthesis, several manufacturers now offer this compound as a catalog item, indicating its transition from specialty intermediate to established building block. Pricing trends suggest that economies of scale are beginning to make this material more accessible to researchers across different sectors.

Comparative studies of pyrrolidine-tetrazole hybrids with related heterocyclic systems highlight the unique advantages of this structural combination. The balanced lipophilicity and hydrogen bonding capacity of 570424-05-4 derivatives often result in superior pharmacokinetic profiles compared to simpler tetrazole or pyrrolidine compounds alone. This synergy continues to drive interest in this molecular framework for various applications.

As research progresses, the scientific community anticipates new discoveries regarding the biological activities and material properties of 5-(pyrrolidin-3-yl)-1,2,3,4-tetrazole and its derivatives. The compound's versatility and the growing toolbox of synthetic methods for its modification position it as an important player in the development of next-generation functional molecules across multiple disciplines.